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Compound of Interest

Compound Name: Reactive Black 39

Cat. No.: B15552045 Get Quote

Reactive Black 39: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and

experimental considerations for the bifunctional reactive dye, Reactive Black 39. The

information is intended for researchers, scientists, and professionals in drug development who

may utilize this compound in their work.

Core Chemical Properties
Reactive Black 39 is a double azo dye known for its high water solubility and its ability to form

covalent bonds with substrates.[1] It is primarily used in the textile industry for dyeing cellulosic

fibers.[1]
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Property Value Reference(s)

C.I. Name Reactive Black 39 [2]

CAS Number 68259-02-9 [3]

Molecular Formula C25H14ClN10Na5O16S5 [2]

Molecular Weight 1021.16 g/mol [2]

Appearance Black Powder [4]

Solubility in Water > 300 g/L [4]

UV-Vis λmax

Not explicitly found for

Reactive Black 39. Similar

black azo dyes show a

maximum absorption (λmax) in

the visible range around 597

nm.[5][6][7]

IUPAC Name

Pentasodium 4-amino-6-[[5-

[(4-amino-6-chloro-1,3,5-

triazin-2-yl)amino]-2-

sulfonatophenyl]azo]-3-[(2,5-

disulfonatophenyl)azo]-5-

hydroxynaphthalene-2,7-

disulfonate

[8]
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Reactive Black 39 is a complex molecule characterized by two azo groups, a naphthalene

core, and a reactive monochlorotriazine group. This reactive group allows it to form strong

covalent bonds with hydroxyl groups on cellulose fibers.

Caption: Chemical structure of Reactive Black 39.

Experimental Protocols
While a specific, detailed synthesis protocol for Reactive Black 39 is not publicly available, a

representative procedure can be derived from general methods for creating similar bifunctional

reactive azo dyes.[9][10][11]
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Diazotization

Coupling Reactions

Condensation & Ammoniation

2,4-Diaminobenzenesulfonic acid

NaNO₂ / HCl
0-5 °C

2-Aminobenzene-1,4-disulfonic acid Diazo Salt A

Diazo Salt B

First Coupling
(Alkaline pH)

Second Coupling
(Acidic pH)4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid Intermediate Azo Product

Condensation2,4,6-Trichloro-1,3,5-triazine Ammoniation Reactive Black 39
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Reactive Black 39 Sample

Sample Preparation
(Dissolution in mobile phase)

UV-Vis Spectroscopy
(λmax determination)

HPLC-DAD/MS Analysis
(Purity & Identification)

Data Analysis

Purity & Structural Confirmation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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